Cas no 651727-58-1 (Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)-)

• Product Name: Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)-
• CAS No: 651727-58-1
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 404117
• PubChem ID: 45095768
• Update Time: 2025-04-19

Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)-
• (1-ethylpyrazol-4-yl)-(2-hydroxy-5-methylphenyl)methanone
• Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)- (9CI)
• 651727-58-1
• DTXSID20667432
• (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)methanone

• Inchi： 1S/C13H14N2O2/c1-3-15-8-10(7-14-15)13(17)11-6-9(2)4-5-12(11)16/h4-8,16H,3H2,1-2H3
• InChI Key： KUVYJVGRGHIOQD-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=C(C)C=1)O)C1C=NN(C=1)CC

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12